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Compound of Interest

Compound Name: 2-Bromo-6-hydroxypyridine

Cat. No.: B114848

For Immediate Use by Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-
Bromo-6-hydroxypyridine (CAS No: 27992-32-1). Adherence to these procedures is critical
for ensuring personnel safety and maintaining environmental compliance within research,
development, and manufacturing environments. 2-Bromo-6-hydroxypyridine is a hazardous
chemical requiring careful handling and disposal to mitigate risks.

I. Hazard and Safety Overview

2-Bromo-6-hydroxypyridine is classified with the following hazards:

Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

Appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and
a lab coat, must be worn at all times when handling this compound. All handling of solid
material should be done in a well-ventilated area or a chemical fume hood to avoid dust
inhalation.
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ll. Quantitative Safety Data

Property Value

CAS Number 27992-32-1

Molecular Formula C5H4BrNO

Hazard Statements H302, H315, H319, H335
Signal Word Warning[1]

lll. Experimental Protocol: Disposal Procedure

The following step-by-step protocol must be followed for the safe disposal of 2-Bromo-6-
hydroxypyridine and any contaminated materials.

1.0 Personal Protective Equipment (PPE) Verification 1.1. Before beginning any disposal
procedures, ensure you are wearing the appropriate PPE:

 Nitrile gloves
o Safety goggles with side shields or a face shield
o A properly fitted laboratory coat

2.0 Waste Segregation and Collection 2.1. Designate a specific, labeled hazardous waste
container for 2-Bromo-6-hydroxypyridine waste. The container must be:

» Made of a compatible material (e.g., high-density polyethylene).

e In good condition with a secure, sealable lid.

o Clearly labeled as "Hazardous Waste" and include the full chemical name: "2-Bromo-6-
hydroxypyridine". 2.2. Carefully transfer any solid 2-Bromo-6-hydroxypyridine waste into
the designated hazardous waste container using a dedicated spatula or scoop. Avoid
generating dust. 2.3. Place all disposables that have come into contact with 2-Bromo-6-
hydroxypyridine, such as weighing papers, contaminated paper towels, and gloves, into the
same hazardous waste container.

3.0 Container Management and Storage 3.1. Securely seal the hazardous waste container. 3.2.
Store the sealed container in a designated, well-ventilated hazardous waste accumulation
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area. 3.3. The storage area should be away from incompatible materials, such as strong
oxidizing agents[2][3].

4.0 Final Disposal 4.1. Arrange for the collection of the hazardous waste container by a
licensed environmental waste management company. 4.2. All disposal must be conducted in
accordance with local, state, and federal regulations.[4] Do not dispose of this chemical in the
regular trash or down the drain.

IV. Spill and Emergency Procedures

In the event of a spill:

Evacuate the immediate area.

e Remove all sources of ignition.
o Wear appropriate PPE, including respiratory protection if dust is present.

o For solid spills, carefully sweep up the material and place it in the designated hazardous
waste container. Avoid creating dust.

» For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in
the hazardous waste container.

e Clean the spill area with soap and water, and collect the cleaning materials for disposal in
the hazardous waste container.

V. Disposal Workflow
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Caption: Disposal workflow for 2-Bromo-6-hydroxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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